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Compound of Interest

Compound Name: CP-628006

Cat. No.: B15570715

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-628006 is a small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance
Regulator (CFTR), a chloride and bicarbonate channel crucial for ion and fluid transport across
epithelial surfaces.[1] Mutations in the CFTR gene can lead to cystic fibrosis (CF), a multi-
system genetic disorder. CP-628006 has been identified as a compound that can restore the
function of certain CFTR mutants, such as G551D, by enhancing channel gating in an ATP-
dependent manner.[1][2] This document provides detailed protocols for the solubilization and
preparation of CP-628006 for use in cell culture-based assays, along with information on its
mechanism of action and relevant signaling pathways.

Data Presentation
Physicochemical and Solubility Data

While specific quantitative solubility limits (e.g., mg/mL) in common laboratory solvents are not
readily available in the public domain, empirical evidence from supplier documentation and
research articles indicates that CP-628006 is soluble in dimethyl sulfoxide (DMSO). The
following table summarizes the available data on the properties, storage, and recommended
solvent for CP-628006.
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Parameter Value Source
Molecular Weight 536.63 g/mol [2]
Molecular Formula Cs2H35F3N20:2 [2]
Recommended Solvent Dimethyl Sulfoxide (DMSO) [2]
Solubility in DMSO Data not publicly available N/A
Appearance Powder [2]

Storage and Stability

Proper storage of CP-628006 is critical to maintain its biological activity. The following table
outlines the recommended storage conditions for both the solid compound and solutions in
DMSO.

Storage .
Form Stability Source
Temperature
Solid Powder -20°C 2 years [2]
Solution in DMSO 4°C 2 weeks [2]
Solution in DMSO -80°C 6 months [2]

Experimental Protocols
Preparation of CP-628006 Stock Solution (10 mM in
DMSO)

This protocol describes the preparation of a 10 mM stock solution of CP-628006 in DMSO. This
concentration is a common starting point for creating working solutions for cell culture
experiments.

Materials:

o CP-628006 powder
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Anhydrous dimethyl sulfoxide (DMSO), cell culture grade
Sterile microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer

Procedure:

Equilibration: Allow the vial of CP-628006 powder to equilibrate to room temperature for at
least 30 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out the desired amount of CP-628006 powder. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 5.37 mg of CP-628006 (Molecular Weight = 536.63 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the CP-628006 powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary, but avoid excessive heat.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for
long-term storage (up to 6 months) or at 4°C for short-term use (up to 2 weeks).[2]

Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the 10 mM CP-628006 stock solution to prepare working

solutions for treating cells in culture. The final concentration of DMSO in the cell culture

medium should be kept low (typically < 0.1%) to avoid solvent-induced toxicity.

Materials:

e 10 mM CP-628006 stock solution in DMSO
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« Sterile cell culture medium appropriate for your cell line

o Sterile serological pipettes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM CP-628006 stock solution at room temperature.

 Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations,
it is often beneficial to perform an intermediate dilution. For example, to prepare a 1 mM
intermediate solution, dilute the 10 mM stock solution 1:10 in sterile cell culture medium.

 Final Dilution: Add the appropriate volume of the stock or intermediate solution to the final
volume of cell culture medium to achieve the desired working concentration. For example, to
prepare 10 mL of a 1 uM working solution from a 10 mM stock, add 1 pL of the stock solution
to 10 mL of medium.

e Mixing and Application: Gently mix the working solution by inverting the tube or pipetting up
and down. Add the final working solution to your cell cultures as per your experimental
design.

Visualizations
Experimental Workflow for CP-628006 Preparation
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Caption: Workflow for preparing CP-628006 solutions.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15570715?utm_src=pdf-body-img
https://www.benchchem.com/product/b15570715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Signaling Pathway of CP-628006

Cell Membrane

Binds to Required for gating

CP-628006

Mutant CFTR Channel

(e.g., G551D)

Potentiates

Cellular Response

Y

Enhanced Channel Gating

Increased CI- / HCO3- Transport

Restoration of Epithelial
Surface Liquid Homeostasis

Click to download full resolution via product page

Caption: Mechanism of CP-628006 as a CFTR potentiator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for CP-628006 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155707 15#cp-628006-solubility-and-preparation-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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